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Compound of Interest

Compound Name: trans-2-Tridecen-1-ol

Cat. No.: B7803506 Get Quote

Essential Safety and Handling Guide for trans-2-
Tridecen-1-ol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling trans-2-Tridecen-1-ol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Hazard Identification and Personal Protective
Equipment (PPE)
trans-2-Tridecen-1-ol is classified as an irritant, causing skin and serious eye irritation.[1][2] It

may also cause an allergic skin reaction.[1] While it is a combustible liquid, it has a relatively

high flash point.[2] Adherence to proper PPE protocols is mandatory to ensure personal safety.
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Property Value Source

Flash Point 230.00 °F (110.00 °C) TCC [2]

Boiling Point
278.00 to 279.00 °C @ 760.00

mm Hg
[2]

GHS Hazard Statements

Causes skin irritation, May

cause an allergic skin reaction,

Causes serious eye irritation

[1]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any mists or vapors.[1]

Ensure an eyewash station and emergency shower are readily accessible.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[1] Gloves

should be inspected before use and disposed of properly after handling.

Skin and Body Protection: A lab coat or chemical-resistant apron is required to prevent skin

contact.[1]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe mist or vapor.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.
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Store in a cool, well-ventilated area away from incompatible materials.[1]

4. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If on skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
All waste materials, including empty containers, contaminated gloves, and absorbent materials,

must be disposed of in accordance with local, regional, national, and international regulations.

[1]

Chemical Waste: Collect excess trans-2-Tridecen-1-ol and any contaminated materials in a

designated, labeled, and sealed container for chemical waste.

Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Spills: In case of a small spill, absorb the chemical with an inert material (e.g., vermiculite,

dry sand) and place it in a suitable container for disposal.[1] For large spills, contain the spill

and follow emergency procedures.

Experimental Workflow

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Work in Fume HoodProceed to Handling Dispense Chemical Perform Experiment Decontaminate Work AreaExperiment Complete Dispose of Waste Doff PPE Wash Hands
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Click to download full resolution via product page

Caption: Safe handling workflow for trans-2-Tridecen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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